Cas no 4412-92-4 (Benzo[d][1,3]dioxol-5-yl(furan-3-yl)methanol)

• Product Name: Benzo[d][1,3]dioxol-5-yl(furan-3-yl)methanol
• CAS No: 4412-92-4
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD07782432
• CID: 333339
• Update Time: 2023-08-03

Benzo[d][1,3]dioxol-5-yl(furan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a-3-furanyl-
• 3-Furanmethanol, a-[3,4-[methylenebis(oxy)]phenyl]-
• 3-Furanmethanol,a-[3,4-(methylenedioxy)phenyl]-(8CI)
• Piperonyl alcohol, a-3-furyl-
• 3-Furyl-[3,4-(methylenedioxy)phenyl]methanol
• Benzo[d][1,3]dioxol-5-yl(furan-3-yl)methanol

• MDL： MFCD07782432
• Inchi： 1S/C12H10O4/c13-12(9-3-4-14-6-9)8-1-2-10-11(5-8)16-7-15-10/h1-6,12-13H,7H2
• InChI Key： NGZHHGIZOYVRMM-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C1=COC=C1)O

Computed Properties

• Exact Mass: 218.058
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8